
Fluorescein-5-Maleimide: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FAMC

Cat. No.: B141073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescein-5-maleimide is a thiol-reactive fluorescent dye widely utilized in biological research

for the covalent labeling of proteins, peptides, and other molecules containing free sulfhydryl

groups. Its bright green fluorescence, with excitation and emission maxima around 494 nm and

519 nm respectively, makes it a valuable tool for a variety of applications, including

fluorescence microscopy, flow cytometry, and fluorescence resonance energy transfer (FRET)

studies. This guide provides an in-depth overview of the safe handling, storage, and disposal of

fluorescein-5-maleimide, along with detailed experimental protocols for its use in labeling

applications.

Chemical and Physical Properties
Fluorescein-5-maleimide is a yellow-orange solid. A summary of its key chemical and physical

properties is presented in the table below.
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Property Value

Chemical Name
1-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-

1(3H),9'-[9H]xanthen]-5-yl)-1H-pyrrole-2,5-dione

Synonyms 5-Maleimidofluorescein, 5-MF

CAS Number 75350-46-8

Molecular Formula C₂₄H₁₃NO₇

Molecular Weight 427.36 g/mol

Excitation Wavelength (λex) ~494 nm

Emission Wavelength (λem) ~519 nm

Molar Extinction Coefficient (ε) ≥ 70,000 cm⁻¹M⁻¹

Quantum Yield (Φ) ~0.9

Solubility
Soluble in DMF (Dimethylformamide) and

DMSO (Dimethyl sulfoxide)

Appearance Yellow to orange solid

Safety and Hazard Information
Fluorescein-5-maleimide is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation. It is essential to handle this compound with appropriate safety precautions.

Hazard Identification
Hazard Description

Acute Toxicity, Oral Harmful if swallowed.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Respiratory Irritation May cause respiratory irritation.
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Precautionary Measures and Personal Protective
Equipment (PPE)

Precaution Description

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear a lab coat and chemically resistant gloves

(e.g., nitrile gloves).

Respiratory Protection

For operations generating dust or aerosols, use

a NIOSH-approved respirator with an

appropriate particulate filter.

Hygiene Measures

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
Exposure Route First Aid Procedure

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, lifting upper and lower eyelids.

Seek immediate medical attention.

Storage and Disposal
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Proper storage and disposal of fluorescein-5-maleimide are crucial to maintain its stability and

to ensure laboratory safety.

Aspect Guideline

Storage

Store in a tightly sealed, light-protected

container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to

store at -20°C.

Disposal

Dispose of in accordance with local, state, and

federal regulations. This may involve

incineration in a licensed hazardous waste

disposal facility. Do not allow to enter drains or

waterways.

Experimental Protocols
The following are detailed methodologies for common experiments involving fluorescein-5-

maleimide.

Protein Labeling with Fluorescein-5-Maleimide
This protocol describes the general procedure for labeling a protein with fluorescein-5-

maleimide via its cysteine residues.

Materials:

Protein of interest with at least one free sulfhydryl group

Fluorescein-5-maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other suitable buffer at pH 6.5-7.5

Quenching Reagent: 2-Mercaptoethanol or Dithiothreitol (DTT)

Purification column (e.g., size-exclusion chromatography)
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Anhydrous DMSO or DMF

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10

mg/mL. If the protein contains disulfide bonds that need to be labeled, they must first be

reduced using a reducing agent like DTT, followed by removal of the reducing agent before

adding the maleimide.

Dye Preparation: Prepare a 10 mM stock solution of fluorescein-5-maleimide in anhydrous

DMSO or DMF. This should be done immediately before use.

Labeling Reaction: Add a 10-20 fold molar excess of the fluorescein-5-maleimide stock

solution to the protein solution. The optimal molar ratio may need to be determined

empirically.

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, protected from light.

Quenching: Quench the reaction by adding a quenching reagent (e.g., 2-mercaptoethanol or

DTT) to a final concentration of 10-100 mM to react with any unreacted maleimide.

Purification: Remove the unreacted dye and quenching reagent by passing the reaction

mixture through a size-exclusion chromatography column.

Characterization: Determine the degree of labeling by measuring the absorbance of the

labeled protein at 280 nm (for protein concentration) and 494 nm (for fluorescein

concentration).

Quantification of Labeling
The degree of labeling (DOL), or the average number of dye molecules per protein molecule,

can be calculated using the following formula:

DOL = (A_max × ε_protein) / [(A_280 - (A_max × CF)) × ε_dye]

Where:
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A_max is the absorbance of the labeled protein at the excitation maximum of the dye (~494

nm).

A_280 is the absorbance of the labeled protein at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of the dye at its A_max (~70,000 cm⁻¹M⁻¹).

CF is the correction factor for the absorbance of the dye at 280 nm (typically around 0.3 for

fluorescein).

Visualizations
The following diagrams illustrate key processes involving fluorescein-5-maleimide.
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Caption: Workflow for labeling a protein with fluorescein-5-maleimide.
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Caption: Reaction of fluorescein-5-maleimide with a protein thiol group.
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To cite this document: BenchChem. [Fluorescein-5-Maleimide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141073#safety-and-handling-of-fluorescein-5-
maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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